molecular formula C12H16Cl2N2O B8366848 N-(3-amino-2,4-dichloro-benzyl)-2,2-dimethyl-propionamide

N-(3-amino-2,4-dichloro-benzyl)-2,2-dimethyl-propionamide

Cat. No.: B8366848
M. Wt: 275.17 g/mol
InChI Key: LWORGTVACUNHFW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3-amino-2,4-dichloro-benzyl)-2,2-dimethyl-propionamide is a useful research compound. Its molecular formula is C12H16Cl2N2O and its molecular weight is 275.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H16Cl2N2O

Molecular Weight

275.17 g/mol

IUPAC Name

N-[(3-amino-2,4-dichlorophenyl)methyl]-2,2-dimethylpropanamide

InChI

InChI=1S/C12H16Cl2N2O/c1-12(2,3)11(17)16-6-7-4-5-8(13)10(15)9(7)14/h4-5H,6,15H2,1-3H3,(H,16,17)

InChI Key

LWORGTVACUNHFW-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C(=O)NCC1=C(C(=C(C=C1)Cl)N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Amino-2,4-dichloro-benzylamine (2.28 g, 11.9 mmol) is added to a mixture of 2,2-dimethylpropionic acid chloride (1.47 mL, 11.9 mmol) and TEA (4.14 mL, 29.8 mmol) in THF (90 mL) and it is stirred for 3 h. The reaction mixture is concentrated, diluted with EtOAc, washed with 5% aq. NaHCO3 solution and water, dried with Na2SO4 filtered and concentrated to give the sub-title compound.
Quantity
2.28 g
Type
reactant
Reaction Step One
Quantity
1.47 mL
Type
reactant
Reaction Step One
[Compound]
Name
TEA
Quantity
4.14 mL
Type
reactant
Reaction Step One
Name
Quantity
90 mL
Type
solvent
Reaction Step One

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